Cas no 254730-22-8 (2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine)

• Product Name: 2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine
• CAS No: 254730-22-8
• MF: C₁₂H₁₁Cl₂N₃S
• MW: 300.206838846207
• CID: 5820982
• PubChem ID: 781660
• Update Time: 2025-06-09

2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine
• CHEBI:92942
• F1430-0121
• BIM-0036642.P001
• 2-(dichloromethyl)-4-ethylsulfanyl-6-phenyl-1,3,5-triazine
• BDBM47029
• MLS002460475
• CHEMBL1400196
• MLS-0208612.0001
• 2-[bis(chloranyl)methyl]-4-ethylsulfanyl-6-phenyl-1,3,5-triazine
• HMS3329J03
• CBMicro_036545
• AB00099480-01
• 254730-22-8
• AG-690/12511049
• Q27164680
• 2-Dichloromethyl-4-ethylsulfanyl-6-phenyl-[1,3,5]triazine
• AKOS000522505
• 2-(dichloromethyl)-4-(ethylthio)-6-phenyl-s-triazine
• SMR000176299
• CDS1_004801
• HMS2214N10
• DivK1c_005841
• 2-(dichloromethyl)-4-(ethylthio)-6-phenyl-1,3,5-triazine
• MLS000562326
• cid_781660

• Inchi： 1S/C12H11Cl2N3S/c1-2-18-12-16-10(8-6-4-3-5-7-8)15-11(17-12)9(13)14/h3-7,9H,2H2,1H3
• InChI Key： UHWSJFLFFIEREG-UHFFFAOYSA-N
• SMILES： N1=C(SCC)N=C(C2=CC=CC=C2)N=C1C(Cl)Cl

Computed Properties

• Exact Mass: 299.0050739g/mol
• Monoisotopic Mass: 299.0050739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64Ų

Additional information on 2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine

Introduction to 2-(Dichloromethyl)-4-(Ethylsulfanyl)-6-Phenyl-1,3,5-Triazine (CAS No. 254730-22-8)

2-(Dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine (CAS No. 254730-22-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the triazine family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine is characterized by the presence of a triazine ring substituted with a dichloromethyl group, an ethylsulfanyl group, and a phenyl group. These functional groups contribute to the compound's chemical reactivity and biological properties, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine in several areas of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antitumor activity against various cancer cell lines. The dichloromethyl group is believed to play a crucial role in this activity by facilitating the formation of reactive intermediates that can disrupt cellular processes essential for tumor growth.

In addition to its antitumor properties, 2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine has also been investigated for its antimicrobial potential. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The ethylsulfanyl group is thought to enhance the compound's ability to penetrate bacterial cell walls and inhibit essential metabolic pathways.

The pharmacokinetic properties of 2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine have also been studied in detail. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The phenyl group contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes and reach target sites within the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings underscore the compound's potential as a novel therapeutic agent and warrant further investigation in larger clinical trials.

Beyond its medicinal applications, 2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with enhanced mechanical and thermal properties. Researchers have explored the use of this compound as a building block for polymers and composites with improved performance characteristics.

In conclusion, 2-(dichloromethyl)-4-(ethylsulfanyl)-6-phenyl-1,3,5-triazine (CAS No. 254730-22-8) is a multifaceted compound with significant potential in various fields. Its unique molecular structure confers it with diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in both academic and industrial settings.